4-(4-Chlorophenyl)-6-(methylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(4-chlorophenyl)-6-(methylamino)-2-pyridin-3-ylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C17H12ClN5/c1-20-17-14(9-19)15(11-4-6-13(18)7-5-11)22-16(23-17)12-3-2-8-21-10-12/h2-8,10H,1H3,(H,20,22,23)
• InChI Key: APNOZMFBGOJWIN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=C1C#N)C2=CC=C(C=C2)Cl)C3=CN=CC=C3
• Molecular Formula: C17H12ClN5
• Molecular Weight: 321.8 g/mol

Description

4-(4-Chlorophenyl)-6-(methylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile (4-CPMPC) is a heterocyclic compound composed of nitrogen, carbon, and chlorine atoms. It is a nitrogen-containing heterocycle, which is a type of aromatic ring structure that has multiple properties and applications. 4-CPMPC has been studied for its potential use in a variety of fields, including medical and industrial applications.

Scientific Research Applications

Antibacterial Activity

4-Amino-6-aryl-2-phenyl pyrimidine-5-carbonitrile derivatives, including structures similar to 4-(4-Chlorophenyl)-6-(methylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile, have been studied for their antibacterial properties. A study demonstrated the synthesis of these derivatives through a one-pot, three-component reaction, showing their potential in combating bacterial infections (Rostamizadeh et al., 2013).

Antimicrobial Evaluation

Research on similar pyrimidine derivatives has revealed their utility in antimicrobial applications. A synthesis approach yielded various pyrimidine and condensed pyrimidine derivatives, which were then evaluated for their antimicrobial effectiveness against both Gram-positive and Gram-negative bacteria (Abdelghani et al., 2017).

Chemical Synthesis and Structural Analysis

The chemical synthesis and reaction of compounds structurally related to 4-(4-Chlorophenyl)-6-(methylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile have been explored extensively. One study focused on the synthesis of 7-deazapurines and related compounds, providing insights into the chemical properties and potential applications of these compounds (Kim & Santilli, 1971).

Hydrogen Bonding Studies

Investigations into the crystal structures of compounds similar to 4-(4-Chlorophenyl)-6-(methylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile have provided valuable information on their hydrogen bonding capabilities. Such studies are essential for understanding the chemical and physical properties of these compounds (Kubicki et al., 2000).